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This protocol details a rapid and novel Headspace Gas Chromatography-Mass Spectrometry (HS-GC/MS)
method for identifying and quantifying DMB in extra virgin olive oil [1]. The method has been validated
according to the Eurachem/CITAC Guide, demonstrating robustness, specificity, linearity, accuracy, and

precision [1] [2].

A key aspect of the method is the use of 2-pentanol as an internal standard (IS). It was selected after
testing solvents with similar properties to DMB (like isopropanol, n-butanol, and n-pentanol) due to its

optimal chromatographic separation and distinctive mass spectrum pattern [1].

Experimental Protocol

e Sample Preparation:

o Prepare matrix-matching calibration samples using DMB-free olive oil spiked with known
concentrations of the DMB analyte [3].
o Spike olive oil samples with the selected internal standard, 2-pentanol [1].

¢ Instrumental Analysis (HS-GC/MS):

o Technique: Headspace Gas Chromatography-Mass Spectrometry.
o Validation: The method performance should be assessed using samples spiked at three
different DMB concentration levels: 100 pg/L, 1,000 pg/L, and 5,000 ug/L [3].
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e Calibration and Quantification:

o Alinear regression equation is used for quantification. The method demonstrates high linearity
across two ranges [1]:
= For0-100 pg/L:y = x * 17.860 * 107-6 (R2=0.9983)
= For 100-5,000 ug/L:y = x * 11.462 * 10™-6 (R?=0.9989)
o (Where y is the peak area ratio, and x is the DMB concentration in pg/L)

¢ Uncertainty Evaluation:

o The uncertainty budget for the DMB measurement in extra virgin olive oil is estimated at 8.22%
at a k=2 confidence level [1].

The workflow below summarizes the analytical procedure.
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@ Sample An@

Sample Preparation
» Use DMB-free olive oil matrix
» Spike with DMB analyte
* Add Internal Standard (2-pentanol)

Prepare Calibration Curve
e Linear ranges: 0-100 pg/L & 100-5000 pg/L
» Use matrix-matched standards

HS-GC/MS Analysis
» Headspace Injection

» Gas Chromatography Separation

» Mass Spectrometry Detection

Data Processing
* Calculate peak area ratios (DMB/IS)
» Apply linear regression equation

v

DMB Quantification
» Determine concentration (ug/L)
* Apply uncertainty budget (8.22%)
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Result Validation

Click to download full resolution via product page

Method Validation Parameters

The table below summarizes the key validation parameters as established in the referenced study [1].

Parameter Description / Value

Linear Range 0 - 5,000 pg/L (across two calibrated ranges)

Correlation (R?) 0.9983 (0-100 pg/L), 0.9989 (100-5,000 pg/L)
Uncertainty (k=2) 8.22%

Internal Standard 2-pentanol

Key Performance Robustness, specificity, accuracy, and precision confirmed

Application to Olive Oil Samples

This validated method was applied to analyze DMB content in various olive oil samples from Greece and

Turkey. The results, showing significant variation, are summarized in the table below [1] [3].

Sample Identification DMB Concentration (pglL)
N2 (Plus Health DMB Multivarietal) 11.4

N1 (Plus Health Blue Multivarietal) 9.7

N8 (Edremit-type from Kirkagac, Manisa) 8.8

N3 (Fyllikon First Harvest Organic) 8.3
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Sample Identification DMB Concentration (pg/L)
N4 (Plus Health Green Multivarietal) 7.8
N5 (Agourelaio Early Harvest Organic) 6.8
N6 (Unknown) 4.8
N7 (Armonia Monovarietal Organic) 4.8
N9 (Market product in Turkiye) 15

Research Context & Significance

e DMB and Health: DMB is a bioactive compound of significant interest because it inhibits the gut
microbiota enzyme TMA-lyase, which is involved in the formation of Trimethylamine N-oxide (TMAO)
[2] [4]. Elevated TMAO levels are associated with an increased risk of inflammatory diseases,
including atherosclerosis and other cardiovascular conditions [2].

¢ A New Path for Research: The development of this reliable analytical method opens new
possibilities for olive oil research. It allows scientists to investigate the factors affecting DMB
concentration (e.g., olive variety, harvest time, processing methods) and further explore the role of
olive oil as a biofunctional food in preventing diseases [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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